Cas no 89520-07-0 (Phenol, 4,4'-thiobis[2-butyl-)

Phenol, 4,4'-thiobis[2-butyl- structure
Phenol, 4,4'-thiobis[2-butyl- structure
Product name:Phenol, 4,4'-thiobis[2-butyl-
CAS No:89520-07-0
MF:C20H26O2S
MW:330.484244823456
CID:597859
PubChem ID:22667458

Phenol, 4,4'-thiobis[2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-4-(3-butyl-4-hydroxyphenyl)sulfanylphenol
    • 4,4'-Sulfanediylbis(2-butylphenol)
    • SCHEMBL6662008
    • 89520-07-0
    • DTXSID20627455
    • Phenol, 4,4'-thiobis[2-butyl-
    • Inchi: InChI=1S/C20H26O2S/c1-3-5-7-15-13-17(9-11-19(15)21)23-18-10-12-20(22)16(14-18)8-6-4-2/h9-14,21-22H,3-8H2,1-2H3
    • InChI Key: QTHWVXNCOOKLNV-UHFFFAOYSA-N
    • SMILES: CCCCC1=C(C=CC(=C1)SC2=CC(=C(C=C2)O)CCCC)O

Computed Properties

  • Exact Mass: 330.16535124g/mol
  • Monoisotopic Mass: 330.16535124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų
  • XLogP3: 7

Phenol, 4,4'-thiobis[2-butyl- Related Literature

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